Cas no 185312-82-7 (Methyl 4-bromo-2-chlorobenzoate)

Methyl 4-bromo-2-chlorobenzoate (CAS: 16932-84-6) is a halogenated aromatic ester widely used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key structural features—a bromo and chloro substituent on the benzoate ring—enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecules. The methyl ester group offers stability while remaining amenable to hydrolysis or transesterification. This compound is valued for its high purity and consistent performance in fine chemical applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light. Storage at low temperatures in a sealed environment ensures prolonged stability.
Methyl 4-bromo-2-chlorobenzoate structure
185312-82-7 structure
Product Name:Methyl 4-bromo-2-chlorobenzoate
CAS No:185312-82-7
MF:C8H6BrClO2
MW:249.489040851593
MDL:MFCD10566823
CID:98090
PubChem ID:354335100
Update Time:2025-10-29

Methyl 4-bromo-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-2-chlorobenzoate
    • Benzoic acid,4-bromo-2-chloro-, methyl ester
    • 4-Bromo-2-chloro benzoic acid,methyl ester
    • methyl 2-chloro-4-bromobenzoate
    • 4-Bromo-2-chlorobenzoic Acid Methyl Ester
    • BENZOIC ACID,4-BROMO-2-CHLORO-,METHYL ESTER
    • 4-bromo-2-chloro-benzoic acid methyl ester
    • Benzoic acid, 4-bromo-2-chloro-, methyl ester
    • Methyl4-Bromo-2-chlorobenzoate
    • JSNXIWYWUKTWAX-UHFFFAOYSA-N
    • TRA0060632
    • CM12464
    • AK107560
    • SY022703
    • BC005267
    • S
    • DS-3695
    • 185312-82-7
    • DTXSID40622124
    • FT-0701807
    • CS-W003730
    • MFCD10566823
    • EN300-115218
    • Z448248598
    • 4-bromo-2-chlorobenzoic acid, methyl ester
    • A849904
    • M2883
    • SCHEMBL393318
    • AKOS009988165
    • 4-Bromo-2-chloro-benzoic acid, methyl ester
    • 4-Bromo-2-chloro benzoic acid, methyl ester
    • DB-370878
    • MDL： MFCD10566823
    • Inchi： 1S/C8H6BrClO2/c1-12-8(11)6-3-2-5(9)4-7(6)10/h2-4H,1H3
    • InChI Key： JSNXIWYWUKTWAX-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C(=O)OC)=C(C=1)Cl

Computed Properties

  • Exact Mass: 247.92400
  • Monoisotopic Mass: 247.92397g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: No data available
  • Density: 1.604±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 295.117°C at 760 mmHg
  • Flash Point: 132.282°C
  • Refractive Index: 1.5770 to 1.5810
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 2.88910

Methyl 4-bromo-2-chlorobenzoate Security Information

Methyl 4-bromo-2-chlorobenzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 4-bromo-2-chlorobenzoate Pricemore >>

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